Cas no 20199-06-8 (4-methyl-N-phenylbenzenecarbothioamide)

• Product name: 4-methyl-N-phenylbenzenecarbothioamide
• CAS No: 20199-06-8
• MF: C₁₄H₁₃NS
• MW: 227.32472
• CID: 1395207
• PubChem ID: 3001405

4-methyl-N-phenylbenzenecarbothioamide Chemical and Physical Properties

Names and Identifiers

• 4-methyl-N-phenylbenzenecarbothioamide
• 20199-06-8
• 4-methyl-N-phenyl-benzenecarbothioamide
• Benzenecarbothioamide, 4-methyl-N-phenyl-
• DTXSID00174038
• p-Toluanilide, thio-

• Inchi： InChI=1S/C14H13NS/c1-11-7-9-12(10-8-11)14(16)15-13-5-3-2-4-6-13/h2-10H,1H3,(H,15,16)
• InChI Key： GODKPDAXQDHPDO-UHFFFAOYSA-N
• SMILES： CC1=CC=C(C=C1)C(=S)NC2=CC=CC=C2

Computed Properties

• Exact Mass: 227.07699
• Monoisotopic Mass: 227.07687059g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 44.1Ų

Experimental Properties

• PSA: 12.03

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes